![molecular formula C15H15N3O5S B5632771 N-(4-{[(2-methyl-5-nitrophenyl)amino]sulfonyl}phenyl)acetamide](/img/structure/B5632771.png)
N-(4-{[(2-methyl-5-nitrophenyl)amino]sulfonyl}phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-{[(2-methyl-5-nitrophenyl)amino]sulfonyl}phenyl)acetamide, commonly known as MNSA, is a chemical compound that has been extensively studied for its potential therapeutic applications. MNSA belongs to the class of sulfonamide compounds, which have been used as antibacterial and antitumor agents.
Scientific Research Applications
MNSA has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and infectious diseases. In cancer research, MNSA has been shown to inhibit the growth of tumor cells by inducing apoptosis and reducing angiogenesis. Inflammation is a common factor in many diseases, and MNSA has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In infectious disease research, MNSA has been shown to have antibacterial and antifungal properties by inhibiting the growth of microorganisms.
Mechanism of Action
The mechanism of action of MNSA is not fully understood, but it is believed to act by inhibiting the activity of enzymes such as carbonic anhydrase and metalloproteinases. These enzymes are involved in various processes such as angiogenesis, inflammation, and tumor growth. By inhibiting these enzymes, MNSA can reduce the growth of tumor cells, inflammation, and microorganisms.
Biochemical and Physiological Effects:
MNSA has been shown to have various biochemical and physiological effects. In cancer research, MNSA has been shown to induce apoptosis, reduce angiogenesis, and inhibit the activity of matrix metalloproteinases. In inflammation research, MNSA has been shown to inhibit the production of pro-inflammatory cytokines and reduce the activity of cyclooxygenase-2 (COX-2). In infectious disease research, MNSA has been shown to inhibit the growth of microorganisms by inhibiting the activity of carbonic anhydrase.
Advantages and Limitations for Lab Experiments
MNSA has several advantages for lab experiments such as its stability, solubility, and low toxicity. However, MNSA has limitations such as its low water solubility, which can affect its bioavailability. MNSA also has limited studies on its pharmacokinetics and pharmacodynamics, which can limit its use in clinical settings.
Future Directions
There are several future directions for MNSA research. In cancer research, MNSA can be studied for its potential use in combination therapy with other anticancer drugs. In inflammation research, MNSA can be studied for its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis. In infectious disease research, MNSA can be studied for its potential use in developing new antibiotics and antifungal drugs.
Conclusion:
In conclusion, MNSA is a chemical compound that has been extensively studied for its potential therapeutic applications. MNSA has been studied for its potential use in cancer, inflammation, and infectious disease research. MNSA has several advantages for lab experiments such as its stability, solubility, and low toxicity. However, MNSA has limitations such as its low water solubility, which can affect its bioavailability. There are several future directions for MNSA research, and further studies are needed to fully understand its potential therapeutic applications.
Synthesis Methods
MNSA can be synthesized by reacting 2-methyl-5-nitroaniline with p-aminobenzenesulfonamide and acetic anhydride in the presence of a catalyst. The reaction yields MNSA as a yellow solid with a melting point of 175-177°C. The purity of the compound can be confirmed by using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
properties
IUPAC Name |
N-[4-[(2-methyl-5-nitrophenyl)sulfamoyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O5S/c1-10-3-6-13(18(20)21)9-15(10)17-24(22,23)14-7-4-12(5-8-14)16-11(2)19/h3-9,17H,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULBIXIKPJPBQLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.